Cas no 2580255-20-3 (Ethyl 2-(1-acetyl-4-aminopiperidin-4-yl)acetate)

• Product Name: Ethyl 2-(1-acetyl-4-aminopiperidin-4-yl)acetate
• CAS No: 2580255-20-3
• MF: C₁₁H₂₀N₂O₃
• MW: 228.288103103638
• CID: 5891897
• PubChem ID: 165894035
• Update Time: 2025-10-28

Ethyl 2-(1-acetyl-4-aminopiperidin-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 2580255-20-3
• ethyl 2-(1-acetyl-4-aminopiperidin-4-yl)acetate
• EN300-27729368
• Ethyl 2-(1-acetyl-4-aminopiperidin-4-yl)acetate

• Inchi： 1S/C11H20N2O3/c1-3-16-10(15)8-11(12)4-6-13(7-5-11)9(2)14/h3-8,12H2,1-2H3
• InChI Key： FMKNQAFTVKVNDY-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1(CCN(C(C)=O)CC1)N)=O

Computed Properties

• Exact Mass: 228.14739250g/mol
• Monoisotopic Mass: 228.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 72.6Ų

Additional information on Ethyl 2-(1-acetyl-4-aminopiperidin-4-yl)acetate

Ethyl 2-(1-acetyl-4-aminopiperidin-4-yl)acetate (CAS No. 2580255-20-3): An Overview of Its Structure, Synthesis, and Biological Applications

Ethyl 2-(1-acetyl-4-aminopiperidin-4-yl)acetate (CAS No. 2580255-20-3) is a synthetic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound belongs to the class of piperidine derivatives and is characterized by its unique structural features, which include an acetyl group and an amino group attached to a piperidine ring. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various research and development activities.

The structure of ethyl 2-(1-acetyl-4-aminopiperidin-4-yl)acetate is defined by its molecular formula, C₁₃H₂₃NO₃, and its molecular weight of 237.33 g/mol. The compound consists of an ethyl ester group attached to an acetamide-functionalized piperidine ring. The piperidine ring, a six-membered cyclic amine, is a common structural motif found in many biologically active compounds, including several FDA-approved drugs. The acetyl group on the piperidine ring enhances the compound's stability and solubility, while the amino group provides opportunities for further chemical modifications and interactions with biological targets.

The synthesis of ethyl 2-(1-acetyl-4-aminopiperidin-4-yl)acetate can be achieved through various routes, but one of the most common methods involves the reaction of ethyl 2-chloroacetate with 1-acetyl-4-piperidinamine in the presence of a base such as potassium carbonate. This reaction typically proceeds via nucleophilic substitution, where the chloride ion is replaced by the piperidine amine to form the desired product. The reaction conditions, including temperature, solvent, and catalyst, can be optimized to achieve high yields and purity levels. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods, such as using microwave-assisted reactions or employing recyclable catalysts.

In terms of biological applications, ethyl 2-(1-acetyl-4-aminopiperidin-4-yl)acetate has shown promising activity in several areas of research. One notable application is its potential as a lead compound for the development of new drugs targeting neurological disorders. Studies have demonstrated that compounds with similar structures can modulate neurotransmitter systems, particularly those involving dopamine and serotonin. These neurotransmitters play crucial roles in mood regulation, cognitive function, and motor control, making them important targets for treating conditions such as depression, anxiety, and Parkinson's disease.

Additionally, ethyl 2-(1-acetyl-4-aminopiperidin-4-yl)acetate has been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and cardiovascular diseases. Research has shown that certain piperidine derivatives can inhibit pro-inflammatory cytokines and enzymes, thereby reducing inflammation and associated tissue damage. The specific mechanism by which ethyl 2-(1-acetyl-4-aminopiperidin-4-yl)acetate exerts its anti-inflammatory effects is still under investigation, but preliminary studies suggest that it may involve interactions with nuclear factor-kappa B (NF-κB) signaling pathways.

The pharmacokinetic properties of ethyl 2-(1-acetyl-4-aminopiperidin-4-yl)acetate are also an important consideration for its potential therapeutic use. Pharmacokinetic studies have evaluated parameters such as absorption, distribution, metabolism, and excretion (ADME). These studies have shown that the compound has favorable oral bioavailability and a moderate half-life, which are desirable characteristics for a drug candidate. However, further optimization may be necessary to enhance these properties and improve drug efficacy.

In conclusion, ethyl 2-(1-acetyl-4-aminopiperidin-4-yl)acetate (CAS No. 2580255-20-3) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structure and biological activities make it an attractive candidate for further investigation into its therapeutic applications. Ongoing research aims to elucidate its mechanisms of action and optimize its properties for clinical use. As new findings continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding of complex biological processes and developing innovative treatments for various diseases.